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Compound of Interest

1-(3-Aminopropyl)imidazolidin-2-
Compound Name:
one

Cat. No.: B1497663

Essential Safety and Handling Guide for 1-(3-
Aminopropyl)imidazolidin-2-one

This guide provides crucial safety, handling, and disposal information for 1-(3-
Aminopropyl)imidazolidin-2-one, compiled to ensure the safety of researchers, scientists,
and drug development professionals. The following recommendations are synthesized from
safety data sheets of structurally similar and related compounds, as a specific data sheet for 1-
(3-Aminopropyl)imidazolidin-2-one was not identified. Users must consult the specific Safety
Data Sheet (SDS) provided by the manufacturer for the exact product in use.

Hazard Summary

1-(3-Aminopropyl)imidazolidin-2-one and related compounds are classified as hazardous.
The primary risks associated with this chemical include:

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][2][3][4]

Serious Eye Damage: Poses a risk of serious eye damage.[1][2][3][4]

Acute Toxicity: May be harmful if swallowed.[2][5]

Respiratory Irritation: Vapors, dust, or mists may cause respiratory irritation.[2][5]
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Immediate medical attention is required in case of exposure.[1][2][3]

Personal Protective Equipment (PPE) Recommendations

Strict adherence to PPE protocols is mandatory when handling this chemical. All PPE should
comply with established standards such as those from NIOSH (US), EN 166 (EU), and EN 374

(EV).[1]

Protection Type

Specific Recommendations

Rationale & Standards

Eye & Face Protection

Wear tightly sealed safety
goggles conforming to EN 166
(EVU) or NIOSH (US).[1] Use a
face shield for additional

protection against splashes.[2]

To prevent contact that can
cause severe eye damage.
Eyewash stations should be

readily accessible.[2]

Hand Protection

Wear chemical-impermeable
gloves (e.g., nitrile, neoprene).
Gloves must be inspected
before use and replaced if

damaged.[1]

To prevent direct skin contact
which causes severe burns.
Follow EU Directive
89/686/EEC and standard EN
374.[1]

Body Protection

Wear fire/flame-resistant and
impervious clothing.[1] A

chemical-resistant apron is

recommended during mixing or

loading.[6]

Provides a barrier against
accidental spills and splashes,
preventing skin burns and
contamination of personal

clothing.

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[2][3] If ventilation is
inadequate or exposure limits
are exceeded, use a full-face
respirator with an appropriate
filter (e.qg., type ABEK,
EN14387).

To prevent inhalation of
harmful vapors, mists, or dust
which can cause respiratory
irritation.[2][5]

Operational and Disposal Plans
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Safe Handling and Operational Plan

e Preparation:

[e]

Ensure adequate ventilation, such as a certified chemical fume hood.[2][3]

o

Confirm that an eyewash station and safety shower are unobstructed and close to the
workstation.[2]

o

Inspect all PPE for integrity before use.[1]

[¢]

Remove all sources of ignition and use non-sparking tools to prevent fire from electrostatic
discharge.[1]

e Handling the Chemical:

[¢]

Avoid all direct contact with skin and eyes.[1]

[e]

Do not breathe dust, fumes, gas, mist, or vapors.[1][2]

o

Wash hands and any exposed skin thoroughly after handling.[1][2]

[¢]

Do not eat, drink, or smoke in the handling area.[2]

[e]

If there is a risk of dust or aerosol formation, handle within a closed system or use
appropriate exhaust ventilation.[3]

e In Case of a Spill:
o Evacuate personnel to a safe area, upwind of the spill.[1]

o Prevent further leakage if it is safe to do so. Do not allow the chemical to enter drains or
sewer systems.[1][2]

o Use spark-proof tools and explosion-proof equipment for cleanup.[1]

o Absorb the spill with inert material (e.g., dry sand) and collect it into a suitable, closed
container for disposal.[2]
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PPE Donning and Doffing Workflow

A systematic approach to donning and doffing PPE is critical to prevent cross-contamination.

Doffing PPE (Taking Off) )

Enter Work Area

(" Donning PPE (Putting Or) h

(1. Gown / Coveralls) (2 Gown / Coveralls)

! !

(2. Mask / RespiratoD @ Goggles / Face Shield)
@. Goggles / Face ShieIcD (4 Mask / RespiratoD

! !

(4. Gloves (over cuff)) G Wash Hands Thorough@
AN J

Exit Work Area

Click to download full resolution via product page

.

Caption: A flowchart illustrating the correct sequence for donning and doffing Personal
Protective Equipment.

Storage and Disposal Plan

Storage:
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Store in a cool, dry, and well-ventilated area, away from incompatible materials like strong
oxidizing agents.[2]

Keep containers tightly closed and properly labeled.[2][3]

Store in a designated corrosives area and ensure the area is locked to restrict unauthorized
access.[3][4]

For prolonged stability, some related compounds require storage under an inert atmosphere.

[2]

Disposal:

Disposal must be conducted in accordance with all applicable federal, state, and local
regulations.

The material should be disposed of by a licensed chemical destruction facility or through
controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, or discharge into sewer systems.[1][2]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning. Alternatively, puncture the container to render it unusable before disposing of
it in a sanitary landfill.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. static.cymitquimica.com [static.cymitquimica.com]

e 6. Components of Personal Protective Equipment — Pesticide Environmental Stewardship
[pesticidestewardship.org]

» To cite this document: BenchChem. [Personal protective equipment for handling 1-(3-
Aminopropylimidazolidin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1497663#personal-protective-equipment-for-
handling-1-3-aminopropyl-imidazolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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